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Compound of Interest

Compound Name: N,N-Dimethylpivalamide

CAS No.: 24331-71-3

Cat. No.: B1295279

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of N,N-Dimethylpivalamide, a

tertiary amide of significant interest in synthetic organic chemistry. This document details the

compound's chemical identity, including its IUPAC name and CAS number, and summarizes its

key physicochemical properties. A detailed, robust, and reproducible experimental protocol for

the synthesis of N,N-Dimethylpivalamide via the acylation of dimethylamine with pivaloyl

chloride is presented. Furthermore, a logical workflow for the synthesis and purification process

is provided as a visual diagram. This guide is intended to serve as a valuable resource for

researchers and professionals in organic synthesis and drug development, offering

foundational data and methodologies for the use of this compound.

Chemical Identity
IUPAC Name: N,N,2,2-Tetramethylpropanamide[1]
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CAS Number: 24331-71-3[1]

Other Names: N,N-Dimethylpivalamide, N,N,2,2-Tetramethylpropionamide, 2,2-

Dimethylpropionic acid dimethylamide[1]

Molecular Formula: C₇H₁₅NO[1]

Molecular Weight: 129.20 g/mol [1]

Physicochemical and Thermochemical Properties
The following table summarizes key quantitative data for N,N-Dimethylpivalamide, providing a

reference for its physical and energetic characteristics.

Property Value Units Reference

Enthalpy of Formation

(Solid, ΔfH°solid)
-341.2 ± 2.1 kJ/mol [1]

Enthalpy of

Combustion (Solid,

ΔcH°solid)

-4557.1 ± 1.9 kJ/mol [1]

Experimental Protocol: Synthesis of N,N-
Dimethylpivalamide
This section details a standard and efficient laboratory procedure for the synthesis of N,N-
Dimethylpivalamide. The method is based on the nucleophilic acyl substitution of pivaloyl

chloride with dimethylamine.

Reaction Scheme:

(CH₃)₃C-COCl + 2 (CH₃)₂NH → (CH₃)₃C-CON(CH₃)₂ + (CH₃)₂NH₂⁺Cl⁻

Materials:

Pivaloyl chloride (1.0 eq)
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Dimethylamine (2.1 eq, typically as a solution in THF or as a gas)

Anhydrous Dichloromethane (DCM)

Triethylamine (optional, as a scavenger base if using dimethylamine hydrochloride)

1 M Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, separatory funnel, rotary

evaporator.

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and

under an inert atmosphere (e.g., nitrogen or argon), dissolve pivaloyl chloride (1.0 eq) in

anhydrous dichloromethane (DCM). Cool the solution to 0 °C using an ice bath.

Addition of Amine: Slowly add a solution of dimethylamine (2.1 eq) in an appropriate solvent

(e.g., THF or DCM) to the stirred pivaloyl chloride solution. The addition should be done

dropwise to control the exothermic reaction and maintain the temperature below 5-10 °C.

Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for an

additional 30 minutes, then warm to room temperature and continue stirring for 2-4 hours.

Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC) to confirm the consumption of the starting material, pivaloyl chloride.

Workup:

Quench the reaction by adding water or 1 M HCl.
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Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (to remove

excess dimethylamine), saturated NaHCO₃ solution (to neutralize any remaining acid),

and brine.

Separate the organic layer and dry it over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter the drying agent and concentrate the organic solution under reduced pressure using

a rotary evaporator to yield the crude product.

If necessary, the crude N,N-Dimethylpivalamide can be further purified by vacuum

distillation or column chromatography on silica gel.

Synthesis and Purification Workflow
The following diagram illustrates the logical flow of the experimental procedure for synthesizing

and purifying N,N-Dimethylpivalamide.
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Setup: Dissolve Pivaloyl Chloride in DCM at 0°C

Addition: Add Dimethylamine (2.1 eq) dropwise

Maintain T < 10°C

Reaction: Stir at 0°C, then warm to room temperature

2-4 hours

Monitoring: Check reaction progress by TLC

Workup: Aqueous wash with HCl, NaHCO3, and Brine

Upon completion

Drying: Dry organic layer over Na2SO4

Concentration: Remove solvent via rotary evaporation

Purification (Optional): Vacuum distillation or chromatography

Final Product: Pure N,N-Dimethylpivalamide

If crude is pure

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and purification of N,N-Dimethylpivalamide.
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Biological Context and Applications
While N,N-Dimethylpivalamide is a common building block in organic synthesis, there is

limited publicly available information on its specific biological activities or its role in signaling

pathways. Its sterically hindered tertiary amide structure makes it a stable functional group,

often used as a directing group or a non-reactive placeholder in the synthesis of more complex

molecules. Researchers in drug development may utilize this moiety to modulate the

physicochemical properties, such as solubility and metabolic stability, of a lead compound.

Further screening and toxicological studies would be required to ascertain its pharmacological

profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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